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Compound of Interest

Compound Name: (S)-2-Bromobutanoic acid

Cat. No.: B144282 Get Quote

An In-Depth Technical Guide to the Physical Properties of (S)-2-Bromobutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of (S)-2-
Bromobutanoic acid, a chiral molecule of interest in pharmaceutical synthesis. The

information presented herein is intended to support research and development activities by

providing reliable data and standardized experimental protocols.

Core Physical Properties
(S)-2-Bromobutanoic acid is a colorless to clear yellow, oily liquid at room temperature.[1] It is

a halogenated carboxylic acid, and its physical characteristics are crucial for handling, reaction

setup, and purification processes.

Quantitative Data Summary
The following table summarizes the key physical properties of (S)-2-Bromobutanoic acid that

have been reported in the literature.
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Physical Property Value Conditions

Boiling Point 99-103 °C at 10 mmHg

107 °C at 1.6 kPa

127-128 °C at 3.33 kPa

181-182 °C at 33.25 kPa

217 °C
at atmospheric pressure

(calculated)

Density 1.567 g/mL at 25 °C

1.625 g/mL Not specified

Melting Point -4 °C

Refractive Index n20/D 1.474 at 20 °C

Water Solubility 66 g/L at 20 °C

Note: The boiling point of a substance is dependent on the ambient pressure. The provided

data illustrates this relationship for (S)-2-Bromobutanoic acid.[1][2][3][4][5][6][7][8]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail generalized experimental methodologies for determining the boiling

point and density of liquid carboxylic acids like (S)-2-Bromobutanoic acid.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of small quantities of a liquid.

Materials:

Sample of (S)-2-Bromobutanoic acid

Thiele tube or other heating apparatus (e.g., oil bath)
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Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamp

Procedure:

A small amount of the liquid (S)-2-Bromobutanoic acid is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

liquid.

The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the

sample are at the same level.

The entire assembly is then immersed in a Thiele tube or an oil bath.

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will

be seen to escape as a stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.[9][10][11]

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

close-fitting ground glass stopper with a capillary tube through it.

Materials:
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Pycnometer (of a known volume)

Analytical balance

Sample of (S)-2-Bromobutanoic acid

Distilled water (for calibration)

Thermostatic bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately determined

using an analytical balance.

The pycnometer is then filled with distilled water and placed in a thermostatic bath at a

specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

The water level is adjusted to the mark on the capillary, any excess is wiped off, and the

pycnometer is weighed again to determine the weight of the water.

The pycnometer is then emptied, dried, and filled with the (S)-2-Bromobutanoic acid.

The same procedure of thermal equilibration and weighing is repeated for the sample.

The density of the (S)-2-Bromobutanoic acid is calculated using the following formula:

Density of sample = (Mass of sample / Mass of water) x Density of water at the

measurement temperature.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

boiling point and density of a liquid sample such as (S)-2-Bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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